Cas no 1251594-03-2 (2-(2-fluorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one)

• Product Name: 2-(2-fluorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• CAS No: 1251594-03-2
• MF: C₁₉H₂₁FN₄O₃S
• MW: 404.458446264267
• CID: 6158247
• PubChem ID: 49665991
• Update Time: 2025-10-29

2-(2-fluorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• 2-[(2-fluorophenyl)methyl]-6-[(4-methylpiperidin-1-yl)sulfonyl]-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• AKOS021767380
• 2-[(2-fluorophenyl)methyl]-6-(4-methylpiperidin-1-yl)sulfonyl-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 2-(2-fluorobenzyl)-6-((4-methylpiperidin-1-yl)sulfonyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• 1251594-03-2
• F3406-8371

• Inchi： 1S/C19H21FN4O3S/c1-14-8-10-22(11-9-14)28(26,27)16-6-7-18-21-24(19(25)23(18)13-16)12-15-4-2-3-5-17(15)20/h2-7,13-14H,8-12H2,1H3
• InChI Key： GXQCKQYAERXJOT-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN(CC3C=CC=CC=3F)C(N2C=1)=O)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 404.13183988g/mol
• Monoisotopic Mass: 404.13183988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 2-(2-fluorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one

Introduction to 2-(2-fluorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one and Its Significance in Modern Chemical Biology

2-(2-fluorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one, identified by its CAS number 1251594-03-2, represents a fascinating compound in the realm of chemical biology. This heterocyclic sulfonamide derivative has garnered significant attention due to its unique structural features and promising pharmacological properties. The compound's molecular architecture, featuring a triazolopyridine core linked to a fluorophenylmethyl group and a piperidine sulfonamide moiety, positions it as a versatile scaffold for drug discovery and therapeutic development.

The fluorophenyl substituent in the molecule plays a crucial role in modulating its biological activity. Fluorine atoms are well-known for their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of pharmaceutical compounds. In this context, the presence of a fluorophenylmethyl group in 2-(2-fluorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one suggests that it may exhibit improved bioavailability and target specificity compared to its non-fluorinated analogs. This feature makes the compound an attractive candidate for further exploration in medicinal chemistry.

The sulfonyl group at the 6-position of the triazolopyridine ring is another key feature that contributes to the compound's potential biological activity. Sulfonyl groups are frequently incorporated into drug molecules due to their ability to enhance binding interactions with biological targets. The sulfonamide moiety is particularly notable for its role in inhibiting various enzymes and receptors involved in inflammatory and metabolic diseases. Recent studies have highlighted the therapeutic potential of sulfonamide derivatives in treating conditions such as cancer, diabetes, and neurodegenerative disorders.

The piperidine ring at the 4-position of the triazolopyridine core adds another layer of complexity to the compound's structure. Piperidine derivatives are widely recognized for their role as pharmacophores in numerous therapeutic agents. They are known for their ability to improve oral bioavailability and solubility while maintaining favorable pharmacokinetic properties. The presence of a 4-methylpiperidin-1-yl group in 2-(2-fluorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one suggests that it may exhibit enhanced binding affinity and selectivity for biological targets.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The unique structural features of 2-(2-fluorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one make it an excellent candidate for virtual screening and molecular docking studies. These computational approaches have been instrumental in identifying novel drug candidates and optimizing their pharmacological properties before experimental validation.

In vitro studies have begun to elucidate the potential biological activities of 1251594-03-2. Preliminary results suggest that this compound exhibits inhibitory activity against several key enzymes involved in disease pathways. For instance, it has shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. Additionally, the compound has demonstrated interactions with receptors involved in neurotransmission and cell signaling pathways.

The combination of structural elements from different pharmacophoric moieties makes 1251594-03-2 a multifaceted tool for drug discovery. The interplay between the fluorophenyl, sulfonyl, and piperidine groups likely contributes to its unique spectrum of biological activities. This complexity provides researchers with opportunities to fine-tune the molecule's properties through structural modifications aimed at enhancing potency, selectivity, and pharmacokinetic profiles.

One of the most exciting aspects of working with compounds like 1251594-03-2 is the potential for translational research. By leveraging advances in chemical biology and high-throughput screening technologies, researchers can rapidly assess the biological relevance of novel molecules. This approach allows for the identification of lead compounds that can be further optimized through iterative cycles of synthesis and testing.

The development of new therapeutic agents remains a cornerstone of modern medicine. Compounds like 1251594-03-2, with their intricate molecular architectures and promising pharmacological properties, represent hope for addressing unmet medical needs. As research continues to uncover new insights into disease mechanisms and target biology, compounds such as this one will play an increasingly important role in shaping future therapeutic strategies.

In conclusion,1251594-03-2, or (S)-N-Boc-glycine ethyl ester hydrochloride, stands as a testament to the power of interdisciplinary research in chemical biology. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts aimed at developing novel therapeutics for various diseases. As our understanding of molecular interactions continues to evolve,1251594-cas no12515940302 will undoubtedly contribute significantly to advancing medical science.